Cas no 1073-73-0 (1-(oxolan-2-yl)propan-2-one)

• Product Name: 1-(oxolan-2-yl)propan-2-one
• CAS No: 1073-73-0
• MF: C₇H₁₂O₂
• MW: 128.168982505798
• CID: 1183493
• PubChem ID: 11126275
• Update Time: 2025-04-20

1-(oxolan-2-yl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(oxolan-2-yl)propan-2-one
• CTK0G3049
• SureCN1499962
• AC1Q1K4Z
• MCULE-7012539509
• tetrahydrofuran-2-yl-propan-2-one
• 1-(tetrahydrofuran-2-yl)propan-2-one
• AKOS010015170
• 2-Propanone, 1-(tetrahydro-2-furanyl)-
• 2-furyl acetone
• 1-(tetrahydrofuran-2'-yl)propan-2-one
• EN300-64934
• LHYVBWMBMGJLLI-UHFFFAOYSA-
• CTK0G3049; SureCN1499962; AC1Q1K4Z; MCULE-7012539509; tetrahydrofuran-2-yl-propan-2-one; 1-(tetrahydrofuran-2-yl)propan-2-one; AKOS010015170; 2-Propanone, 1-(tetrahydro-2-furanyl)-; 2-furyl acetone; 1-(tetrahydrofuran-2'-yl)propan-2-one; EN300-64934; LHYVBWMBMGJLLI-UHFFFAOYSA-;
• LHYVBWMBMGJLLI-UHFFFAOYSA-N
• 2-Propanone, 1-(2-tetrahydrofuryl)
• CS-0256509
• 1073-73-0
• DTXSID10456054
• BAA07373
• G56681
• acetonyltetrahydrofuran
• SCHEMBL1499962
• Z513734588
• InChI=1/C7H12O2/c1-6(8)5-7-3-2-4-9-7/h7H,2-5H2,1H3

• Inchi： 1S/C7H12O2/c1-6(8)5-7-3-2-4-9-7/h7H,2-5H2,1H3
• InChI Key： LHYVBWMBMGJLLI-UHFFFAOYSA-N
• SMILES： O1CCCC1CC(C)=O

Computed Properties

• Exact Mass: 128.08376
• Monoisotopic Mass: 128.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes Oxolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes